2-[(3Z)-3-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-YL]-N-(4-ethoxyphenyl)acetamide

Specification

• CAS No.: 617696-56-7
• Molecular Formula: C25H25N3O4S2
• Molecular Weight: 495.6 g/mol
• IUPAC Name: 2-[(3Z)-3-(3-butan-2-yl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]-N-(4-ethoxyphenyl)acetamide
• Standard InChI: InChI=1S/C25H25N3O4S2/c1-4-15(3)28-24(31)22(34-25(28)33)21-18-8-6-7-9-19(18)27(23(21)30)14-20(29)26-16-10-12-17(13-11-16)32-5-2/h6-13,15H,4-5,14H2,1-3H3,(H,26,29)/b22-21-
• Standard InChI Key: MBTGWVFEIUQNLS-DQRAZIAOSA-N
• Isomeric SMILES: CCC(C)N1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)OCC)/SC1=S
• Canonical SMILES: CCC(C)N1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)OCC)SC1=S

Introduction

The compound 2-[(3Z)-3-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-YL]-N-(4-ethoxyphenyl)acetamide is a complex organic molecule featuring a thiazolidinone ring and an indole moiety, which are both significant in medicinal chemistry due to their diverse pharmacological properties. This compound is structurally related to other thiazolidinones and indoles, which have been studied for their anti-inflammatory, antimicrobial, and anticancer activities.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. The general approach may include:

• Formation of the Thiazolidinone Ring: This can be achieved through the reaction of a thiourea derivative with a suitable α-haloketone under basic conditions.

• Formation of the Indole Core: This might involve the cyclization of an appropriate precursor, such as an o-nitrobenzyl derivative, under reductive conditions.

• Coupling Reactions: The final step often involves coupling the thiazolidinone and indole fragments using a suitable coupling reagent like EDCI or DCC.

Biological Activities

Compounds with similar structures have been studied for their potential biological activities:

• Thiazolidinones: Known for anti-inflammatory and antimicrobial properties.

• Indoles: Often associated with anticancer effects.

• Acetamide Moiety: Can contribute to the compound's bioactivity by interacting with enzymes or receptors.

Data Table: Comparison of Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Features
Thiazolidinones	Varied	Typically around 200-300	Anti-inflammatory, antimicrobial
Indoles	Varied	Typically around 100-200	Anticancer properties
2-[(3Z)-3-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-YL]-N-(4-ethoxyphenyl)acetamide	Not explicitly provided	Approximately 495.6	Thiazolidinone and indole moieties, potential bioactivity